Cas no 54494-10-9 (1,2,4-Oxadiazole, 5-(3-methylphenyl)-3-phenyl-)
54494-10-9 structure
Product Name:1,2,4-Oxadiazole, 5-(3-methylphenyl)-3-phenyl-
CAS No:54494-10-9
MF:C15H12N2O
MW:236.268583297729
CID:354449
PubChem ID:577306
Update Time:2025-04-19
1,2,4-Oxadiazole, 5-(3-methylphenyl)-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Oxadiazole, 5-(3-methylphenyl)-3-phenyl-
- 5-(3-methylphenyl)-3-phenyl-1,2,4-oxadiazole
- AKOS003816698
- 54494-10-9
- 5-(3-Methylphenyl)-3-phenyl-1,2,4-oxadiazole #
- DTXSID00341960
- DAUYEEDADHUVRJ-UHFFFAOYSA-N
- CHEMBL3964321
-
- Inchi: 1S/C15H12N2O/c1-11-6-5-9-13(10-11)15-16-14(17-18-15)12-7-3-2-4-8-12/h2-10H,1H3
- InChI Key: DAUYEEDADHUVRJ-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=CC(C)=C2)=NC(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 236.09506
- Monoisotopic Mass: 236.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- PSA: 38.92
1,2,4-Oxadiazole, 5-(3-methylphenyl)-3-phenyl- Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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